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Compound of Interest

Compound Name: TG 100801

CAS No.: 867331-82-6

Cat. No.: B1682778

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing TG100572, a multi-targeted

kinase inhibitor, for modulating the proliferation of Human Umbilical Vein Endothelial Cells

(HUVECs). This document includes quantitative data on its efficacy, detailed experimental

protocols, and a description of the underlying signaling pathways.

Introduction
TG100572 is a potent small molecule inhibitor targeting multiple receptor tyrosine kinases and

Src family kinases. Its targets include Vascular Endothelial Growth Factor Receptors (VEGFR1

and VEGFR2), Fibroblast Growth Factor Receptors (FGFR1 and FGFR2), and Platelet-Derived

Growth Factor Receptor β (PDGFRβ), as well as Src family kinases such as Src, Fyn, and Lyn.

[1] By inhibiting these key regulators of angiogenesis, TG100572 effectively suppresses the

proliferation and survival of endothelial cells, making it a valuable tool for research in anti-

angiogenic therapies.
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The primary effect of TG100572 on HUVECs is the inhibition of proliferation. The half-maximal

effective concentration (ED50) for this inhibition has been determined to be approximately 610

± 71 nM.[1] Below is a representative table illustrating the dose-dependent effect of TG100572

on HUVEC proliferation, as would be determined by a standard proliferation assay (e.g., MTT

or CyQUANT).

TG100572 Concentration
(nM)

HUVEC Proliferation (% of
Control)

Standard Deviation

0 (Control) 100% ± 5.0%

10 95% ± 4.8%

50 85% ± 6.2%

100 70% ± 5.5%

500 55% ± 4.9%

610 (ED50) 50% ± 3.8%

1000 35% ± 4.1%

5000 15% ± 3.2%

Note: The data in this table are illustrative and serve to represent a typical dose-response

relationship based on the known ED50 value. Actual results may vary depending on

experimental conditions.

Signaling Pathway
TG100572 exerts its anti-proliferative effects on HUVECs by blocking key signaling pathways

initiated by growth factors like VEGF. Upon binding of VEGF to its receptor, VEGFR2, a

signaling cascade is initiated that involves the activation of Src kinases and downstream

effectors like the Ras-Raf-MEK-ERK pathway, ultimately leading to cell proliferation. TG100572

inhibits this process at two critical junctures: the VEGFR2 receptor itself and the downstream

Src family kinases.
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Experimental Protocols
HUVEC Proliferation Assay (MTT Method)
This protocol outlines the measurement of HUVEC proliferation in response to TG100572 using

a colorimetric MTT assay.

Materials:

Human Umbilical Vein Endothelial Cells (HUVECs)

Endothelial Cell Growth Medium (EGM-2)

Fetal Bovine Serum (FBS)

Phosphate Buffered Saline (PBS)

Trypsin-EDTA

TG100572 (stock solution in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO (cell culture grade)
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96-well cell culture plates

Microplate reader

Procedure:

Cell Seeding:

Culture HUVECs in EGM-2 medium supplemented with 10% FBS in a humidified

incubator at 37°C and 5% CO2.

Harvest sub-confluent HUVECs using Trypsin-EDTA and resuspend in fresh EGM-2

medium.

Seed HUVECs into a 96-well plate at a density of 5,000 to 10,000 cells per well in 100 µL

of medium.

Incubate the plate for 24 hours to allow for cell attachment.

Treatment with TG100572:

Prepare serial dilutions of TG100572 in EGM-2 medium from a concentrated stock

solution. Ensure the final DMSO concentration in all wells (including control) is less than

0.1%.

After 24 hours of cell attachment, carefully remove the medium from each well.

Add 100 µL of the prepared TG100572 dilutions to the respective wells. For the control

wells, add 100 µL of medium with the same final DMSO concentration.

Incubate the plate for 48 to 72 hours.

MTT Assay:

After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

Incubate the plate for 4 hours at 37°C, allowing the viable cells to metabolize the MTT into

formazan crystals.
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Carefully remove the medium from each well without disturbing the formazan crystals.

Add 100 µL of DMSO to each well to dissolve the formazan crystals.

Gently shake the plate for 10 minutes to ensure complete dissolution.

Data Acquisition:

Measure the absorbance of each well at 570 nm using a microplate reader.

Calculate the percentage of cell proliferation relative to the control (DMSO-treated) cells.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the HUVEC proliferation assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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